Cas no 1351238-11-3 (3,6-Dibromopyrazine-2-carbonitrile)

• Product Name: 3,6-Dibromopyrazine-2-carbonitrile
• CAS No: 1351238-11-3
• MF: C₅HBr₂N₃
• MW: 262.889538526535
• MDL: MFCD22200753
• CID: 1038771
• PubChem ID: 70701070
• Update Time: 2025-08-05

3,6-Dibromopyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromopyrazine-2-carbonitrile
• P13094
• SB20328
• 3,6-DIBROMO-PYRAZINE-2-CARBONITRILE
• C5HBr2N3
• DTXSID00743849
• CS-0054765
• PB27296
• UOAUGAJRAONOHK-UHFFFAOYSA-N
• AS-78317
• BEC23811
• A887751
• J-511387
• SCHEMBL1697862
• 1351238-11-3

• MDL： MFCD22200753
• Inchi： 1S/C5HBr2N3/c6-4-2-9-5(7)3(1-8)10-4/h2H
• InChI Key： UOAUGAJRAONOHK-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=NC(=CN=1)Br

Computed Properties

• Exact Mass: 262.85167g/mol
• Monoisotopic Mass: 260.85372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.6Ų

3,6-Dibromopyrazine-2-carbonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 3,6-Dibromopyrazine-2-carbonitrile

3,6-Dibromopyrazine-2-carbonitrile: A Comprehensive Overview

The compound 3,6-Dibromopyrazine-2-carbonitrile (CAS No. 1351238-11-3) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its pyrazine ring system, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The substitution pattern of this molecule includes bromine atoms at positions 3 and 6, along with a cyano group at position 2. The presence of these substituents imparts unique electronic and structural properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyrazine derivatives in drug discovery and material science. The bromine substituents in 3,6-Dibromopyrazine-2-carbonitrile are known to enhance the molecule's reactivity and stability, making it a valuable intermediate in organic synthesis. Additionally, the cyano group at position 2 contributes to the molecule's ability to participate in various chemical reactions, such as nucleophilic substitutions and additions.

One of the most promising applications of 3,6-Dibromopyrazine-2-carbonitrile lies in its use as a building block for constructing complex heterocyclic compounds. Researchers have demonstrated that this compound can be employed in the synthesis of biologically active molecules, including antiviral agents and anticancer drugs. For instance, a study published in *Journal of Medicinal Chemistry* explored the potential of this compound as a lead structure for developing inhibitors against certain viral enzymes.

Moreover, the electronic properties of 3,6-Dibromopyrazine-2-carbonitrile make it an attractive candidate for applications in organic electronics. The pyrazine ring system is known to exhibit semiconducting behavior, which can be further tuned by modifying the substituents. Recent advancements in materials science have shown that derivatives of this compound can be used in the development of organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). These applications underscore the versatility of pyrazine-based compounds in modern technology.

In terms of synthesis, 3,6-Dibromopyrazine-2-carbonitrile can be prepared through various methods, including bromination reactions and nucleophilic substitution. One common approach involves the reaction of pyrazine derivatives with brominating agents under specific conditions to introduce bromine atoms at positions 3 and 6. The cyano group can then be introduced via nucleophilic substitution or other suitable reactions. The choice of synthetic pathway depends on factors such as reaction efficiency, yield, and scalability.

From an environmental perspective, understanding the fate and behavior of 3,6-Dibromopyrazine-2-carbonitrile is crucial for ensuring its safe use and disposal. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions; however, further research is needed to fully characterize its environmental impact. Regulatory agencies have established guidelines for handling such compounds to minimize risks associated with their production and application.

In conclusion, 3,6-Dibromopyrazine-2-carbonitrile (CAS No. 1351238-11-3) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure enables it to serve as a valuable building block in organic synthesis, while its electronic properties make it suitable for applications in materials science and electronics. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.